Cas no 2044835-10-9 (4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one)

• Product Name: 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one
• CAS No: 2044835-10-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD30487507
• CID: 4634607
• PubChem ID: 137698592
• Update Time: 2025-11-03

4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-3,3-dimethylazetidin-2-one
• 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one

• MDL： MFCD30487507
• Inchi： 1S/C12H17N3O/c1-12(2)9(14-11(12)16)10-13-5-6-15(10)7-8-3-4-8/h5-6,8-9H,3-4,7H2,1-2H3,(H,14,16)
• InChI Key： KVXZYVSSXOSCHQ-UHFFFAOYSA-N
• SMILES： N1C(C2N(CC3CC3)C=CN=2)C(C)(C)C1=O

Additional information on 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one

Chemical Profile of 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one (CAS No. 2044835-10-9)

The compound 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one, identified by its CAS number 2044835-10-9, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropylmethyl substituent and an imidazole ring within the molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the field of synthetic organic chemistry has highlighted the importance of functionalized azetidinones in the development of bioactive molecules. The 3,3-dimethylazetidin-2-one core of this compound provides a versatile scaffold for modifications, enabling the creation of derivatives with tailored pharmacological profiles. Studies have demonstrated that such scaffolds can exhibit inhibitory activity against various enzymes and receptors, making them valuable in the design of novel therapeutic agents.

In particular, the imidazole moiety is well-documented for its role in medicinal chemistry, frequently serving as a pharmacophore in drugs targeting neurological disorders, infections, and inflammatory conditions. The integration of this motif with the azetidinone ring in 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one creates a system with enhanced binding affinity and metabolic stability. This combination has been explored in recent literature as a strategy to improve drug-like properties such as solubility, bioavailability, and target specificity.

The cyclopropylmethyl group is another critical feature of this compound, contributing to its steric and electronic characteristics. This substituent can influence both the reactivity and selectivity of the molecule during biological interactions. Preliminary computational studies suggest that the cyclopropylmethyl moiety may facilitate optimal positioning within active sites of biological targets, thereby enhancing the compound's efficacy. Such insights are derived from advanced molecular modeling techniques that have become increasingly prevalent in modern drug discovery pipelines.

Current research efforts are focused on synthesizing analogs of 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one to optimize its pharmacokinetic and pharmacodynamic properties. By leveraging structure-based design principles, chemists are exploring modifications that could enhance its therapeutic potential while minimizing off-target effects. These studies often involve high-throughput screening (HTS) and fragment-based drug design (FBDD) approaches to identify lead compounds with improved characteristics.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, including peptidomimetics and protein inhibitors. The versatility of its scaffold allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological tasks. This adaptability is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

Advances in analytical chemistry have also played a crucial role in characterizing 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets and for guiding further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core, followed by functional group transformations to introduce the cyclopropylmethyl and imidazole moieties. Recent publications have highlighted innovative catalytic systems that enhance reaction efficiency and selectivity, reducing waste and improving scalability.

In conclusion, 4-1-(cyclopropylmethyl)-1H-imidazol-2-yl-3,3-dimethylazetidin-2-one (CAS No. 2044835-10-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers opportunities for designing molecules with enhanced biological activity and improved pharmacological profiles. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in pharmaceutical innovation.